Cas no 633327-50-1 (5-Fluoro-2-methyl-4-nitroaniline)

• Product Name: 5-Fluoro-2-methyl-4-nitroaniline
• CAS No: 633327-50-1
• MF: C₇H₇FN₂O₂
• MW: 170.141084909439
• MDL: MFCD07368827
• CID: 820816
• Update Time: 2025-06-08

5-Fluoro-2-methyl-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methyl-4-nitroaniline
• 2-Amino-4-fluoro-5-nitrotoluene
• 5-fluoro-2-methyl-4-nitroBenzenamine
• 5-fluoro-2-methyl-4-nitro-phenylamine
• Benzenamine, 5-fluoro-2-methyl-4-nitro-
• RZRYLRYVZYEYNR-UHFFFAOYSA-N
• 5-fluoro-2-methyl-4-nitro-aniline
• FCH855232
• CM11469
• TRA0051332
• AS05378
• SY004627
• AX8070

• MDL： MFCD07368827
• Inchi： 1S/C7H7FN2O2/c1-4-2-7(10(11)12)5(8)3-6(4)9/h2-3H,9H2,1H3
• InChI Key： RZRYLRYVZYEYNR-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C)C=C1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 170.04900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• XLogP3: 1.5
• Topological Polar Surface Area: 71.8

Experimental Properties

• Density: 1.371±0.06 g/cm3 (20 ºC 760 Torr),
• Flash Point: 162.1℃
• Solubility: Very slightly soluble (0.43 g/l) (25 º C),
• PSA: 71.84000
• LogP: 2.72890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 5-Fluoro-2-methyl-4-nitroaniline

Professional Introduction to 5-Fluoro-2-methyl-4-nitroaniline (CAS No. 633327-50-1)

5-Fluoro-2-methyl-4-nitroaniline is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 633327-50-1, is a derivative of aniline and features both fluoro and nitro substituents, which contribute to its unique chemical properties and potential applications. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The structure of 5-Fluoro-2-methyl-4-nitroaniline consists of a benzene ring substituted with a fluoro group at the 5-position, a methyl group at the 2-position, and a nitro group at the 4-position. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets. The fluoro group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules, making it a highly sought-after moiety in medicinal chemistry.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated aromatic compounds like 5-Fluoro-2-methyl-4-nitroaniline. The pharmaceutical industry has shown keen interest in this class of compounds due to their versatile applications in drug design. For instance, fluorinated anilines have been explored as key components in the development of anticancer agents, where they often serve as pharmacophores that enhance drug efficacy and selectivity.

One of the most compelling aspects of 5-Fluoro-2-methyl-4-nitroaniline is its role as a building block in synthetic chemistry. Researchers have leveraged its reactive sites to construct more complex molecules with tailored biological activities. The nitro group, for example, can be readily reduced to an amine, providing a pathway to introduce amine functionalities into the molecule. This transformation is particularly useful in peptidomimetics and other protein-targeting strategies.

The fluoro substituent also plays a crucial role in modulating the pharmacokinetic properties of drug candidates. Studies have demonstrated that fluorine atoms can influence drug absorption, distribution, metabolism, and excretion (ADME) profiles, often leading to improved bioavailability and prolonged circulation times. These effects are particularly valuable in chronic disease management, where sustained drug action is desired.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 5-Fluoro-2-methyl-4-nitroaniline. Molecular modeling techniques allow researchers to predict how these molecules will behave in biological systems with high accuracy. By integrating experimental data with computational insights, scientists can optimize the structure of drug candidates more efficiently than ever before.

In the realm of clinical research, 5-Fluoro-2-methyl-4-nitroaniline has been investigated as a potential therapeutic agent for various diseases. While it is not currently approved for human use, preclinical studies have highlighted its promise in treating conditions such as inflammation and neurodegenerative disorders. The compound's ability to interact with biological targets at both the molecular and cellular levels makes it a compelling candidate for further development.

The synthesis of 5-Fluoro-2-methyl-4-nitroaniline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline the process. These innovations not only improve efficiency but also reduce waste, aligning with growing environmental concerns in the chemical industry.

The versatility of 5-Fluoro-2-methyl-4-nitroaniline extends beyond pharmaceutical applications. It has also been explored in materials science and agrochemical research. For instance, fluorinated aromatic compounds are being used to develop advanced materials with enhanced durability and functionality. In agriculture, these compounds show potential as precursors for novel pesticides that offer improved efficacy while minimizing environmental impact.

As our understanding of molecular interactions continues to evolve, so too does our appreciation for compounds like 5-Fluoro-2-methyl-4-nitroaniline. The integration of cutting-edge technologies such as artificial intelligence (AI) into drug discovery pipelines is accelerating the pace at which new therapeutic agents are developed. AI-driven platforms can analyze vast datasets to identify promising candidates for further investigation, thereby expediting the translation from bench to bedside.

In conclusion, 5-Fluoro-2-methyl-4-nitroaniline (CAS No. 633327-50-1) represents a significant advancement in chemical research with far-reaching implications for medicine and industry. Its unique structural features make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As we continue to uncover new applications for this compound, its importance is only set to grow.